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Compound of Interest

Compound Name: Sodium aspartate

Cat. No.: B3029161

Technical Support Center: Sodium L-Aspartate
Monohydrate

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling sodium L-aspartate monohydrate.
Below you will find troubleshooting guides and frequently asked questions to address common
iIssues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for sodium L-aspartate monohydrate?

Al: To ensure the stability and longevity of sodium L-aspartate monohydrate, it should be
stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][3][4] Some
suppliers recommend storage at room temperature, while others suggest a freezer at -20°C for
long-term storage under an inert atmosphere.[5][6][7][8] It is also noted to be moisture-
sensitive.[9]

Q2: Is sodium L-aspartate monohydrate considered a hazardous substance?

A2: According to the 2012 OSHA Hazard Communication Standard, sodium L-aspartate
monohydrate is not classified as a hazardous substance or mixture.[1][2][3] However, it is

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3029161?utm_src=pdf-interest
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/288615.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ11635&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/A1375_AGHS.PDF
https://www.fishersci.ie/store/msds?partNumber=15885258&countryCode=IE&language=en
https://www.lookchem.com/casno323194-76-9.html
https://sorachim.com/product/l-aspartic-acid-sodium-salt-monohydrate/
https://www.innovativeenzymes.com/product/l-aspartic-acid-sodium-salt-monohydrate/?print-products=word
https://www.chemimpex.com/products/00027
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/aspartic%20acid%20(L-)%20sodium%20salt.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/288615.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ11635&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/A1375_AGHS.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

always recommended to handle it in accordance with good industrial hygiene and safety
practices.[3][4]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling sodium L-aspartate monohydrate, it is recommended to wear suitable
protective clothing, gloves, and eye/face protection (safety glasses with side shields or
goggles).[1][2][4] In case of dust formation, a NIOSH/MSHA or European Standard EN 149
approved respirator may be used.[2][9]

Q4: How should I handle spills of sodium L-aspartate monohydrate?

A4: For spills, you should ensure adequate ventilation and wear appropriate personal
protective equipment.[1][4] Sweep up the spilled solid material and place it into a suitable,
closed container for disposal.[9] Avoid generating dust and prevent the product from entering
drains.[1][9]

Q5: What are the known incompatibilities of sodium L-aspartate monohydrate?

A5: Sodium L-aspartate monohydrate is incompatible with strong oxidizing agents.[1][2][9][10]
You should also avoid exposure to heat, flames, and sparks.[1][2]

Troubleshooting Guide
Problem: Inconsistent experimental results when using a previously opened container of
sodium L-aspartate monohydrate.

e Possible Cause 1: Degradation due to improper storage.

o Solution: Ensure the compound has been stored in a tightly sealed container in a cool, dry
place, away from moisture.[9] If moisture exposure is suspected, it may be necessary to
use a fresh, unopened container of the reagent.

e Possible Cause 2: Contamination.

o Solution: Review handling procedures to ensure no cross-contamination has occurred.
Always use clean spatulas and weighing boats. If contamination is suspected, discard the
current stock and use a fresh container.
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Problem: Difficulty dissolving sodium L-aspartate monohydrate in a solvent.

e Possible Cause 1: Using an inappropriate solvent.

o Solution: Sodium L-aspartate monohydrate is easily soluble in water (50 mg/ml) and
soluble in cold water, but it is insoluble in ethanol.[5][10][11] Ensure you are using a
compatible solvent, preferably water.

e Possible Cause 2: Reaching saturation limit.

o Solution: Check the concentration of your solution. If it exceeds the solubility limit, you
may need to increase the volume of the solvent or gently warm the solution to aid

dissolution.
Quantitative Data Summary
Property Value Source(s)
Molecular Formula C4HsNNaOa4-H20 [61[71[8][12]
Molecular Weight 173.1 g/mol [61718112][13]
Appearance White crystalline powder [1][8][11][14]
Melting Point ~140 °C (decomposes) [5][11][15]
Solubility in Water 50 mg/mL; =100 mg/mL [51[11]
pH (10% solution) 6.0-75 [6][7]
Stable for at least 2 years
Stability under recommended storage [61[7]

conditions.

Experimental Protocols

Protocol: Preparation of a 1M Aqueous Stock Solution of Sodium L-Aspartate Monohydrate

o Calculate the required mass: Based on the molecular weight (173.1 g/mol ), calculate the
mass of sodium L-aspartate monohydrate needed to prepare the desired volume of a 1M
solution. For example, for 100 mL of a 1M solution, you would need 17.31 g.
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» Weigh the compound: Using a calibrated analytical balance, accurately weigh the calculated
mass of the powder onto a clean weighing boat.

 Dissolution: Transfer the powder to a clean beaker or flask. Add a portion of deionized water
(approximately 70-80% of the final volume) and stir with a magnetic stirrer until the solid is
completely dissolved.

o Adjust the volume: Once dissolved, quantitatively transfer the solution to a volumetric flask of
the desired final volume. Rinse the beaker with a small amount of deionized water and add
the rinsing to the volumetric flask to ensure all the compound is transferred.

¢ Final Volume: Add deionized water to the volumetric flask until the meniscus reaches the
calibration mark.

e Mixing and Storage: Cap the flask and invert it several times to ensure the solution is
homogeneous. Store the solution in a tightly sealed container at 2-8°C for short-term use.
For long-term storage, consider sterile filtering and storing at -20°C.

Visualizations
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Experimental Workflow: Preparing a Stock Solution
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Caption: Workflow for preparing a stock solution of sodium L-aspartate monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. afgsci.com [afgsci.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3029161?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029161?utm_src=pdf-custom-synthesis
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/288615.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

. fishersci.com [fishersci.com]

. spectrumchemical.com [spectrumchemical.com]

. fishersci.ie [fishersci.ie]

. lookchem.com [lookchem.com]

. Sodium L-Aspartate [sorachim.com]

. L-Aspartic acid, sodium salt monohydrate - Innovative Enzymes [innovativeenzymes.com]

. chemimpex.com [chemimpex.com]

°
© (0] ~ » &) H w N

. bio.vu.nl [bio.vu.nl]

e 10. Thermo Scientific Chemicals L-Aspartic acid monosodium salt monohydrate, 99% 100 g |
Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.at]

e 11. L-ASPARTIC ACID SODIUM SALT MONOHYDRATE | 323194-76-9 [chemicalbook.com]
e 12. scbt.com [scht.com]

e 13. Sodium aspartate monohydrate | CAH8NNaO5 | CID 23679051 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 14. ruifuchem.com [ruifuchem.com]
e 15. |-aspartic acid sodium salt monohydrate | CAS#:323194-76-9 | Chemsrc [chemsrc.com]

» To cite this document: BenchChem. [Best practices for storing and handling sodium L-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ11635&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/A1375_AGHS.PDF
https://www.fishersci.ie/store/msds?partNumber=15885258&countryCode=IE&language=en
https://www.lookchem.com/casno323194-76-9.html
https://sorachim.com/product/l-aspartic-acid-sodium-salt-monohydrate/
https://www.innovativeenzymes.com/product/l-aspartic-acid-sodium-salt-monohydrate/?print-products=word
https://www.chemimpex.com/products/00027
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/aspartic%20acid%20(L-)%20sodium%20salt.pdf
https://www.fishersci.at/shop/products/l-aspartic-acid-monosodium-salt-monohydrate-99/11476016
https://www.fishersci.at/shop/products/l-aspartic-acid-monosodium-salt-monohydrate-99/11476016
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4389471.htm
https://www.scbt.com/p/l-aspartic-acid-sodium-salt-monohydrate-3792-50-5
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-aspartate-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-aspartate-monohydrate
https://www.ruifuchem.com/l-aspartic-acid-sodium-salt-monohydrate-cas-323194-76-9-product/
https://www.chemsrc.com/en/cas/323194-76-9_607096.html
https://www.benchchem.com/product/b3029161#best-practices-for-storing-and-handling-sodium-l-aspartate-monohydrate
https://www.benchchem.com/product/b3029161#best-practices-for-storing-and-handling-sodium-l-aspartate-monohydrate
https://www.benchchem.com/product/b3029161#best-practices-for-storing-and-handling-sodium-l-aspartate-monohydrate
https://www.benchchem.com/product/b3029161#best-practices-for-storing-and-handling-sodium-l-aspartate-monohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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